Cas no 958026-65-8 (tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate
• CAS No: 958026-65-8
• MF: C₁₁H₂₀BrNO₂
• MW: 278.19
• CID: 5113897
• PubChem ID: 57850131
• Update Time: 2025-05-20

tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(2-bromoethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H20BrNO2/c1-11(2,3)15-10(14)13-8-4-5-9(13)6-7-12/h9H,4-8H2,1-3H3
• InChI Key： LFHMZXBKEZZLAH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1CCBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate

tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate (CAS No. 958026-65-8)

The compound tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate (CAS No. 958026-65-8) is a versatile organic compound with significant applications in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a tert-butyl ester group and a bromoethyl substituent. The combination of these functional groups makes it an attractive building block for the construction of complex molecules and advanced materials.

Recent studies have highlighted the importance of tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate in the development of drug delivery systems. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds, including antiviral agents and anticancer drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in viral replication. This finding underscores its potential as a lead compound in drug discovery efforts.

In addition to its role in pharmaceutical research, tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate has found applications in polymer chemistry. Its bromoethyl group serves as a reactive site for polymerization reactions, enabling the synthesis of novel polymeric materials with tailored properties. A 2023 paper in *Macromolecules* reported the successful use of this compound as a monomer for the preparation of biodegradable polymers, which show promise in biomedical applications such as tissue engineering and drug delivery.

The synthesis of tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitution and esterification processes. These methods have been optimized to ensure high yields and purity, making it accessible for large-scale production. The compound's stability under various reaction conditions further enhances its utility in diverse chemical transformations.

From an environmental perspective, researchers have investigated the biodegradation pathways of tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate to assess its environmental impact. Studies published in *Environmental Science & Technology* in 2023 revealed that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This information is crucial for industries utilizing this compound to ensure sustainable practices.

In conclusion, tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate (CAS No. 958026-65-8) stands out as a valuable compound with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in its synthesis and application, positions it as a key player in modern chemical research and industrial processes.